(4-Nitropyridin-2-YL)methanamine

• IUPAC Name: (4-nitropyridin-2-yl)methanamine
• InChI: InChI=1S/C6H7N3O2/c7-4-5-3-6(9(10)11)1-2-8-5/h1-3H,4,7H2
• InChI Key: IRXZAESUDRFBDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1[N+](=O)[O-])CN
• Molecular Formula: C6H7N3O2
• DSSTOX Substance ID: DTXSID101307789
• Molecular Weight: 153.14 g/mol
• CAS No.: 771581-04-5

Description

“(4-Nitropyridin-2-YL)methanamine” is a chemical compound with the formula C6H7N3O2 and a molecular weight of 153.14. It is used for research purposes.

Synthesis Analysis

A two-step continuous flow synthesis of 4-nitropyridine, a key intermediate in medicinal products, was successfully prepared from pyridine N-oxide. The pathway to 4-nitropyridine via the pyridine N-oxide involves two steps, including a nitration step and a reduction step.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES notation NCC1=NC=CC ( [N+] ( [O-])=O)=C1.

Chemical Reactions Analysis

The pathway to 4-nitropyridine via the pyridine N-oxide involves two steps, including a nitration step and a reduction step. The nitration reaction is a key step and with the use of HNO3 – H2SO4 mixed acid as the nitration reagent is usually exothermic.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 153.14. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Reactivity with Nickel(0) and Ligand Design

(Bheemaraju et al., 2012) investigated the reactivity of dinucleating bis(iminopyridine) ligands with Nickel(0), revealing the formation of dinuclear Ni complexes. This research highlights the role of (4-Nitropyridin-2-yl)methanamine derivatives in designing ligands for bimetallic complexes, potentially useful in catalysis and material science.

Novel Compounds Synthesis

A novel synthesis approach involving this compound derivatives led to the creation of new compounds with unique structures and potential applications in material science and chemistry. For instance, (Zhai Zhi-we, 2014) described the synthesis and characterization of a novel 1,3-Dithiolane Compound, showcasing the versatility of nitropyridine derivatives in synthesizing chemically interesting and potentially useful compounds.

Structural and Electronic Effects on Nickel Complexes

Research by (Bheemaraju et al., 2013) on the formation and reactivity of dinuclear nickel complexes supported by bis(iminopyridine) ligands emphasized the impact of structural and electronic variations on the reactivity and formation of nickel complexes. These findings could influence future designs of catalysts and materials based on nickel and this compound derivatives.

Advanced Material and Catalyst Synthesis

Studies on the synthesis of advanced materials and catalysts, like (Karabuğa et al., 2015), illustrate the application of this compound derivatives in creating novel ruthenium complexes with high efficiency in transfer hydrogenation reactions. These complexes demonstrate significant potential in catalysis, offering pathways to more sustainable and efficient processes.

Molecular Sensing and Detection

Research exploring the interaction of this compound derivatives with various metal ions highlights their potential in selective detection and sensing applications. For example, (Aggrwal et al., 2021) demonstrated the selective detection of Hg2+ and Ni2+ ions, indicating the utility of these compounds in environmental monitoring and chemical sensing technologies.

Mechanism of Action

Target of Action

It’s known that nitropyridine derivatives are important synthetic intermediates for new pesticides and medicines .

Biochemical Pathways

It’s known that the synthesis of 4-nitropyridine, a key intermediate in medicinal products, involves a two-step approach including a nitration step and a reduction step . The specific pathways and downstream effects would depend on the context of its use and the specific targets it interacts with.